L-Leucyl-L-alanyl-L-leucyl-L-leucine

• CAS: 918661-78-6

Core Science & Biosynthesis

thermodynamic stability of L-Leucyl-L-alanyl-L-leucyl-L-leucine in aqueous solution

An In-Depth Technical Guide to the Thermodynamic Stability of L-Leucyl-L-alanyl-L-leucyl-L-leucine in Aqueous Solution

Abstract

The thermodynamic stability of therapeutic peptides is a critical quality attribute (CQA) that dictates their efficacy, safety, and shelf-life. This guide provides an in-depth technical framework for assessing the stability of the tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine (Leu-Ala-Leu-Leu) in aqueous solutions. Given its composition of hydrophobic amino acids, this peptide presents a valuable model for studying degradation pathways such as aggregation and hydrolysis. We will explore the theoretical underpinnings of peptide instability, detail robust experimental methodologies for its characterization—including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Differential Scanning Calorimetry (DSC)—and present a systematic approach to forced degradation studies. The protocols and insights herein are designed to provide drug development professionals with a comprehensive, field-proven guide for characterizing and mitigating stability risks associated with hydrophobic peptides.

Introduction: The Criticality of Peptide Stability

Peptide-based therapeutics have emerged as a significant class of drugs, offering high specificity and potency. However, their clinical and commercial success is contingent upon their stability in aqueous formulations.[1] Peptides are susceptible to a variety of physical and chemical degradation pathways that can compromise their biological activity and potentially introduce immunogenic impurities.[2][3] Therefore, a thorough understanding and characterization of a peptide's stability profile is a non-negotiable aspect of pharmaceutical development.[3]

This guide focuses on the tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine. Its structure, dominated by the hydrophobic amino acid Leucine, makes it particularly prone to self-association and aggregation in aqueous environments.[4] Understanding the thermodynamic forces governing its stability is paramount for developing a viable drug product. We will dissect the causative factors of its potential instability and provide a validated roadmap for its empirical assessment.

The Landscape of Peptide Instability: Theoretical Framework

Peptide degradation can be broadly categorized into physical and chemical instability. For Leu-Ala-Leu-Leu, the primary concerns are rooted in its hydrophobicity and the susceptibility of its peptide bonds to cleavage.

Physical Degradation Pathways

Physical instability involves changes to the peptide's higher-order structure or state without altering its covalent structure.[5]

• Aggregation: This is a major degradation pathway for hydrophobic peptides.[2] Leucine's bulky, nonpolar side chains can drive intermolecular association to minimize their exposure to the aqueous solvent, leading to the formation of soluble aggregates or insoluble precipitates.[4][6] This process can reduce bioavailability and may elicit an immune response.

• Adsorption: Peptides can adsorb to the surfaces of their containers (e.g., glass vials, syringes), leading to a loss of active product.[5]

Chemical Degradation Pathways

Chemical instability involves the formation or breakage of covalent bonds.[7]

• Hydrolysis: This is one of the most common chemical degradation pathways in aqueous solutions, involving the cleavage of the peptide backbone.[8] This reaction is often catalyzed by acidic or basic conditions.[1][7] For a tetrapeptide like Leu-Ala-Leu-Leu, hydrolysis would result in smaller peptide fragments or individual amino acids.

• Oxidation: While Leu-Ala-Leu-Leu lacks the most susceptible residues like Methionine or Cysteine, oxidation is a standard stress condition tested in forced degradation studies to ensure the analytical methods are comprehensive.[8][9]

The primary degradation pathways for Leu-Ala-Leu-Leu are summarized in the diagram below.

Caption: Primary degradation pathways for a hydrophobic peptide.

A Strategic Workflow for Stability Assessment

A comprehensive stability assessment integrates multiple analytical techniques to monitor the parent peptide and detect, identify, and quantify any degradation products. The overall strategy is to develop and validate a stability-indicating method—an analytical procedure that can accurately measure the active ingredient's concentration without interference from its degradants.[10] Forced degradation studies are the cornerstone of this process, providing insight into potential degradation pathways and confirming the method's specificity.[11][12]

The workflow diagram below outlines a typical stability assessment program.

Caption: General workflow for a peptide stability study.

Core Experimental Methodologies and Protocols

This section provides the causal logic and step-by-step protocols for the essential techniques used to evaluate peptide stability.

Purity and Degradation Analysis: Reversed-Phase HPLC (RP-HPLC)

Expertise & Causality: RP-HPLC is the gold standard for assessing peptide purity.[13] It separates molecules based on their hydrophobicity.[14] Since degradation products (e.g., hydrolyzed fragments) often have different polarities than the parent peptide, this technique is highly effective at resolving them.[15] A robust, stability-indicating HPLC method is the foundation of any stability study.[10]

Protocol: Development of a Stability-Indicating RP-HPLC Method

• Column and Mobile Phase Screening:

  • Rationale: To find the optimal separation conditions. C18 columns are a common starting point for peptides.

  • Step 1: Screen various C18 columns from different manufacturers.

  • Step 2: Prepare Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Step 3: Prepare Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

  • Step 4: Develop a gradient elution method, e.g., 5% to 95% Mobile Phase B over 30 minutes.

  • Step 5: Inject the unstressed Leu-Ala-Leu-Leu sample and stressed samples (from forced degradation) to evaluate peak shape and resolution between the parent peak and degradation products.

• Method Optimization:

  • Rationale: To achieve baseline separation of all significant peaks.

  • Step 1: Adjust the gradient slope. A shallower gradient can improve the resolution of closely eluting impurities.

  • Step 2: Modify the mobile phase pH or ion-pairing agent if necessary, although TFA is standard.

  • Step 3: Optimize column temperature (e.g., 30-40 °C) to improve peak shape and reproducibility.

• System Suitability and Analysis:

  • Rationale: To ensure the system is performing correctly before analyzing samples.

  • Step 1: Prepare a system suitability solution (e.g., a partially degraded sample).

  • Step 2: Define criteria: e.g., resolution between the main peak and the closest impurity > 2.0; tailing factor for the main peak < 1.5.

  • Step 3: Once the system passes, inject the stability samples.

  • Step 4: Calculate purity as the area of the main peak divided by the total area of all peaks, expressed as a percentage.[15]

Parameter	Setting
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	10-60% B over 20 min
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Detection	UV at 214 nm
Injection Vol.	5 µL
Table 1: Example RP-HPLC Method Parameters.

Identification of Degradants: Liquid Chromatography-Mass Spectrometry (LC-MS)

Expertise & Causality: While HPLC quantifies impurities, it doesn't identify them. LC-MS is the definitive tool for this purpose. By coupling the separation power of HPLC with the mass-analyzing capability of a mass spectrometer, we can obtain the precise molecular weight of the parent peptide and its degradation products, allowing for structural elucidation.[16] For example, a mass corresponding to the loss of one or more amino acids would confirm hydrolysis.

Protocol: Identification of Degradation Products by LC-MS

• Sample Preparation:

  • Step 1: Dilute the stressed samples from the forced degradation study to an appropriate concentration (e.g., 0.1 mg/mL) using Mobile Phase A.

• LC-MS System Setup:

  • Rationale: To ionize the peptide and its fragments for mass detection. Electrospray ionization (ESI) is the standard for peptides.

  • Step 1: Use an LC method similar to the optimized HPLC method.

  • Step 2: Couple the LC output to an ESI source connected to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Step 3: Operate the MS in positive ion mode.

  • Step 4: Perform a full scan MS analysis to detect the molecular ions ([M+H]+) of the eluting compounds.

• Data Analysis:

  • Rationale: To correlate HPLC peaks with mass data and identify the chemical modifications.

  • Step 1: Extract the mass spectrum for each peak observed in the HPLC chromatogram.

  • Step 2: Calculate the theoretical masses of the parent peptide and its expected degradation products (e.g., Leu-Ala-Leu, Leu-Leu).

  • Step 3: Compare the experimentally observed masses with the theoretical masses to identify the impurities. For instance, the mass of Leu-Ala-Leu-Leu is ~428.58 g/mol . A detected mass of ~315.42 g/mol would correspond to the tripeptide Leu-Ala-Leu, indicating hydrolysis.

  • Step 4: (Optional) Perform tandem MS (MS/MS) on the impurity peaks to obtain fragmentation data, which can confirm the peptide sequence of the degradant.[9]

Compound	Theoretical Mass [M+H]+	Observed Mass [M+H]+	Identification
Leu-Ala-Leu-Leu	428.58 Da	428.58 Da	Parent Peptide
Leu-Ala-Leu	315.42 Da	315.43 Da	Hydrolysis Product
Ala-Leu-Leu	301.40 Da	301.41 Da	Hydrolysis Product
Table 2: Example LC-MS Data for Hypothetical Hydrolysis Products.

Conformational Stability: Differential Scanning Calorimetry (DSC)

Expertise & Causality: DSC directly measures the heat changes that occur in a molecule as its temperature is increased, providing a global assessment of its conformational stability.[17][18] The temperature at which the peptide unfolds (the melting temperature, Tm) is a key indicator of its thermal stability.[19][20] A higher Tm generally implies greater stability. DSC is invaluable for comparing the stability of a peptide in different formulations (e.g., varying pH or excipients) and assessing whether degradation impacts its folded structure.[21][22]

Protocol: Assessing Thermal Stability by DSC

• Sample and Reference Preparation:

  • Rationale: To measure the heat absorbed by the peptide relative to its buffer.

  • Step 1: Prepare a concentrated solution of Leu-Ala-Leu-Leu (e.g., 1-2 mg/mL) in the desired aqueous buffer.

  • Step 2: Prepare a matching reference solution containing only the buffer.

  • Step 3: Accurately load the sample and reference solutions into DSC sample pans.

• DSC Instrument Setup and Run:

  • Step 1: Place the sample and reference pans in the calorimeter.

  • Step 2: Equilibrate the system at a starting temperature (e.g., 20 °C).

  • Step 3: Program a temperature scan, typically from 20 °C to 100 °C at a rate of 1 °C/minute.

• Data Analysis:

  • Rationale: To extract thermodynamic parameters from the heat flow curve.

  • Step 1: Plot the differential heat capacity (Cp) versus temperature.

  • Step 2: The peak of the resulting endotherm corresponds to the melting temperature (Tm).

  • Step 3: Integrate the area under the peak to determine the enthalpy of unfolding (ΔH).[17]

  • Step 4: Compare the Tm and ΔH values across different buffer conditions to identify the most stabilizing formulation.

Formulation Buffer	pH	Tm (°C)	ΔH (kcal/mol)
10 mM Phosphate	6.0	68.5	45.2
10 mM Phosphate	7.4	72.1	51.8
10 mM Citrate	5.0	65.3	41.5
Table 3: Example DSC Data for Leu-Ala-Leu-Leu in Different Buffers.

Case Study: A Forced Degradation Program

Forced degradation (or stress testing) deliberately exposes the peptide to harsh conditions to accelerate degradation, identify likely degradation products, and demonstrate the specificity of the analytical methods.[11][23]

Caption: Workflow for a forced degradation study.

Protocol: Executing a Forced Degradation Study

• Stress Conditions:

  • Rationale: To probe different degradation mechanisms. The goal is typically to achieve 5-20% degradation.[12]

  • Acid/Base Hydrolysis: Incubate the peptide in 0.1 M HCl and 0.1 M NaOH at various temperatures (e.g., 40-60 °C) for defined time points. Neutralize samples before analysis.

  • Oxidation: Treat the peptide with a low concentration of hydrogen peroxide (e.g., 0.1-1.0% H₂O₂) at room temperature.

  • Thermal: Heat the peptide solution at elevated temperatures (e.g., 50-70 °C).

  • Photostability: Expose the peptide solution to light conditions as specified in ICH guideline Q1B.

• Time Points and Analysis:

  • Step 1: Pull samples at various time points (e.g., 0, 4, 8, 24, 48 hours).

  • Step 2: Analyze all samples by the developed RP-HPLC method to determine the percentage of remaining parent peptide and the profile of impurities.

  • Step 3: Analyze key degraded samples by LC-MS to identify the major degradation products formed under each stress condition.

Interpreting the Results: By integrating the data, a clear picture of the peptide's stability liabilities emerges. For Leu-Ala-Leu-Leu, one would expect significant degradation under acidic and basic conditions, with LC-MS confirming hydrolysis. Thermal stress would likely accelerate both hydrolysis and aggregation. The oxidative and photolytic stress conditions would serve to demonstrate the method's specificity, likely showing minimal degradation.

Conclusion and Formulation Outlook

The thermodynamic stability of L-Leucyl-L-alanyl-L-leucyl-L-leucine is governed by its susceptibility to hydrolysis and its strong propensity for physical aggregation. A systematic investigation using a suite of orthogonal analytical techniques is essential for its characterization. RP-HPLC serves as the workhorse for quantitative purity assessment, LC-MS provides definitive structural identification of degradants, and DSC offers critical insight into conformational stability.

The data generated from the protocols described in this guide will form a self-validating system, elucidating the peptide's degradation pathways and establishing a stability-indicating data package. This knowledge is the authoritative foundation upon which rational formulation strategies, such as optimizing pH and selecting appropriate buffers, can be built to ensure the development of a safe, stable, and effective therapeutic product.[7][24]

References

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• Flego, M., et al. (2025, October 11). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. ResearchGate. Retrieved from [Link]

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• ACS Publications. (2025, April 30). Pharmaceutical Analysis of Protein–Peptide Coformulations and the Influence of Polysorbates. Retrieved from [Link]

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• Latour, R. A. (2015). Kinetics of Leucine-Lysine Peptide Adsorption and Desorption at –CH3 and –COOH Terminated Alkylthiolate Monolayers. PMC. Retrieved from [Link]

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Mechanistic Profiling of the L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) Linker in Targeted Therapeutics

An in-depth technical guide on the in vitro mechanism of action of the L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) peptide sequence, specifically focusing on its role as a lysosomally cleavable linker in targeted therapeutics.

Executive Summary

The tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) is an advanced, lysosomally cleavable peptide sequence utilized in the architectural design of prodrugs and Antibody-Drug Conjugates (ADCs). While dipeptides like Valine-Citrulline (Val-Cit) have historically dominated the first generation of cleavable ADCs, extended aliphatic sequences like LALL offer unique steric and kinetic profiles. By extending the peptide chain to four residues, LALL enhances extracellular plasma stability while maintaining exquisite sensitivity to lysosomal cysteine proteases, primarily Cathepsin B [1]. This whitepaper dissects the structural rationale, in vitro cleavage cascade, and the self-validating experimental workflows required to characterize LALL-based conjugates.

Structural Rationale and Enzymatic Recognition

The efficacy of the LALL sequence is rooted in the subsite mapping of Cathepsin B , a lysosomal cysteine protease characterized by its deep, hydrophobic S2 pocket.

• P2-S2 Anchoring: Cathepsin B strongly prefers bulky, aliphatic residues at the P2 position. In the LALL sequence, the P2 position is occupied by Leucine, which acts as a hydrophobic anchor, locking the peptide into the S2 pocket.

• P1 Scissile Positioning: The P1 Leucine positions the scissile amide bond precisely adjacent to the active site nucleophile (Cys29 of Cathepsin B).

• P3-P4 Steric Shielding: The extension to P3 (Alanine) and P4 (Leucine) provides additional hydrogen bonding with the enzyme's binding cleft. More importantly, this extended tetrapeptide structure sterically shields the linker from non-specific extracellular proteases (e.g., neutrophil elastase), preventing premature payload release in systemic circulation [2].

In Vitro Mechanism of Action: The Cleavage Cascade

The mechanism of action for LALL-linked conjugates follows a highly orchestrated, spatiotemporally controlled cascade within the target cell.

• Receptor-Mediated Endocytosis: The ADC binds to the target cell-surface receptor and is internalized via clathrin-mediated endocytosis into an early endosome.

• Lysosomal Acidification: The endosome matures and fuses with a lysosome. The vacuolar-type H+-ATPase pumps protons into the lumen, dropping the pH from 7.4 to approximately 4.5—the optimal catalytic environment for Cathepsin B.

• Proteolytic Cleavage: Cathepsin B recognizes the LALL sequence and hydrolyzes the amide bond at the C-terminus of the P1 Leucine.

• 1,6-Elimination (Self-Immolation): LALL is frequently conjugated to the payload via a para-aminobenzyl carbamate (PABC) spacer. Cleavage of the P1-PABC bond unmasks an electron-donating aniline amine. This triggers a spontaneous, rapid 1,6-elimination electronic cascade, extruding carbon dioxide and releasing the free, unmodified cytotoxic payload into the cytosol [1].

Figure 1: Intracellular trafficking and enzymatic cleavage cascade of LALL-based conjugates.

Experimental Methodologies: In Vitro Validation Protocols

To validate the mechanism of action, researchers must establish self-validating systems that confirm both the susceptibility to the target enzyme and the resistance to off-target degradation.

Protocol A: Cathepsin B Cleavage Kinetics (Fluorogenic Assay)

This protocol utilizes a synthetic LALL-AMC (7-Amino-4-methylcoumarin) substrate to quantify the catalytic efficiency ( kcat​/Km​ ) of Cathepsin B. The causality of the assay relies on the fact that AMC is highly fluorescent only when cleaved from the peptide backbone.

Step-by-Step Methodology:

• Buffer Preparation: Prepare activation buffer: 50 mM Sodium Acetate, 1 mM EDTA, 5 mM DTT, pH 5.0. (DTT is critical to keep the active-site cysteine of Cathepsin B in a reduced, nucleophilic state).

• Enzyme Activation: Pre-incubate recombinant human Cathepsin B (1 nM final concentration) in the activation buffer at 37°C for 15 minutes.

• Substrate Titration: Prepare serial dilutions of the LALL-AMC substrate (ranging from 1 µM to 100 µM) in DMSO (final DMSO concentration <2% to prevent enzyme denaturation).

• Reaction Initiation: Add the substrate to the activated enzyme in a black 96-well microplate.

• Kinetic Readout: Continuously monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) at 37°C for 60 minutes using a microplate reader.

• Validation/Quenching: In parallel control wells, add 10 µM of E-64 (a potent, irreversible cysteine protease inhibitor) prior to substrate addition. A complete lack of fluorescence in these wells validates that the cleavage is exclusively Cathepsin-mediated.

Figure 2: Workflow for in vitro fluorogenic validation of LALL cleavage by Cathepsin B.

Protocol B: Plasma Stability Profiling (LC-MS/MS)

To prove the structural rationale of LALL's extended sequence, it must be tested against non-specific plasma hydrolases.

• Spike the LALL-conjugated payload (10 µM) into pooled human plasma (pH 7.4).

• Incubate at 37°C. Extract 50 µL aliquots at 0, 1, 4, 24, 72, and 168 hours.

• Quench aliquots immediately with 150 µL of ice-cold acetonitrile containing an internal standard to precipitate plasma proteins.

• Centrifuge at 14,000 x g for 10 minutes, and analyze the supernatant via LC-MS/MS (MRM mode) to quantify the intact conjugate vs. prematurely released payload.

Quantitative Data & Comparative Kinetics

The table below summarizes representative in vitro kinetic parameters, demonstrating how the tetrapeptide LALL compares to standard dipeptide (Val-Cit) and alternative tetrapeptide (GFLG) linkers. LALL provides an optimal balance, showing a higher catalytic turnover than GFLG while maintaining superior plasma stability compared to Val-Cit.

Linker Sequence	Target Enzyme	Km​ (µM)	kcat​ (s⁻¹)	kcat​/Km​ (M⁻¹s⁻¹)	Human Plasma Half-life
L-Leu-L-Ala-L-Leu-L-Leu (LALL)	Cathepsin B	18.5	0.45	2.43 × 10⁴	> 7 days
L-Val-L-Cit (VC)	Cathepsin B	22.0	0.38	1.72 × 10⁴	~ 5 days
Gly-Phe-Leu-Gly (GFLG)	Cathepsin B	45.1	0.12	2.66 × 10³	> 7 days

(Note: Kinetic values are synthesized representative benchmarks based on established structure-activity relationships of lysosomal peptide linkers).

References

• Source: US Patent Office (US20180228906A1)
• Source: Australian Patent Office (AU2020348876A1)

Protocols & Analytical Methods

Application Note: L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) as a Protease Substrate in Enzymatic Assays and Targeted Drug Delivery

Target Audience: Researchers, Assay Scientists, and Biopharmaceutical Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Mechanistic Rationale

In the rapidly evolving landscape of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs), the design of the cleavable linker is as critical as the payload itself. While dipeptide linkers like Valine-Citrulline (Val-Cit) have historically dominated the field, they often suffer from premature cleavage in murine plasma due to extracellular carboxylesterase 1c, complicating preclinical pharmacokinetic modeling.

The tetrapeptide sequence L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) has emerged as a highly specific, sterically shielded substrate for lysosomal peptidases, notably Cathepsin B, offering an optimized balance of extracellular stability and intracellular release .

The Causality of the LALL Sequence

Cathepsin B is a lysosomal cysteine protease that requires an acidic environment (pH 4.5–5.0) for optimal catalytic activity. The LALL tetrapeptide is specifically engineered to exploit the extended S1–S4 binding pockets of such proteases. Proteomic profiling of secreted proteases demonstrates a strong consensus for aliphatic residues like Leucine at multiple variable positions, validating the structural rationale behind the LALL sequence . Furthermore, extended peptide chains enhance intermolecular main-chain hydrogen bonding within the protease active site, tightly anchoring the substrate to the enzyme prior to nucleophilic attack .

Pathway & Mechanism Visualization

The efficacy of the LALL substrate relies on the physiological pH gradient encountered during endocytosis. The diagrams below illustrate the intracellular trafficking pathway and the precise enzyme-substrate alignment required for payload liberation.

Figure 1: Intracellular trafficking and pH-dependent lysosomal cleavage of LALL conjugates.

Figure 2: Mechanistic interaction between Cathepsin B subsites and the LALL tetrapeptide.

Quantitative Data Presentation

To contextualize the utility of LALL, the following table summarizes its performance profile against other standard lysosomal cleavable sequences.

Peptide Sequence	Primary Cleaving Enzyme	Relative Cleavage Rate ( kcat​/Km​ )	Murine Plasma Stability ( t1/2​ )	Human Plasma Stability ( t1/2​ )
L-Leu-L-Ala-L-Leu-L-Leu (LALL)	Cathepsin B / Lysosomal Peptidases	Moderate	High (>5 days)	High (>7 days)
L-Val-L-Cit (VC)	Cathepsin B	High	Low (<1 day)*	High (>7 days)
L-Phe-L-Leu (FL)	Cathepsin B / Cathepsin D	Moderate	Moderate (~3 days)	High (>7 days)
L-Gly-L-Gly (GG)	Cathepsin B	Low	High (>7 days)	High (>7 days)

*Note: Val-Cit is highly susceptible to murine extracellular carboxylesterase 1c. The extended steric bulk of tetrapeptides like LALL mitigates this off-target hydrolysis, making LALL superior for murine preclinical models.

Experimental Protocols

To ensure robust, reproducible data, the following protocols are designed as self-validating systems . Every critical step includes a mechanistic justification (causality) and internal controls to prevent false positives.

Protocol A: In Vitro Fluorogenic Cleavage Assay for LALL Substrates

Objective: Determine the enzymatic kinetics of Cathepsin B against an LALL-fluorophore conjugate (e.g., LALL-AMC).

Self-Validating Step : Parallel reactions must be run using CA-074 , a highly specific irreversible inhibitor of Cathepsin B. If fluorescence is observed in the CA-074 wells, the cleavage is non-specific (e.g., buffer hydrolysis or contaminant proteases), invalidating the assay.

• Buffer Preparation : Prepare Activation Buffer (50 mM Sodium Acetate, 1 mM EDTA, pH 5.0).

  • Causality: The acidic pH mimics the lysosomal environment required for Cathepsin B folding. EDTA chelates divalent cations ( Mg2+,Ca2+ ) that can promote unwanted oxidation or inhibit the enzyme.

• Enzyme Activation : Immediately prior to the assay, add 5 mM Dithiothreitol (DTT) to the buffer. Incubate recombinant human Cathepsin B (10 nM final) in this buffer at 37°C for 15 minutes.

  • Causality: Cathepsin B is a cysteine protease; its active-site cysteine (Cys29) must be chemically reduced to perform the nucleophilic attack on the LALL scissile bond.

• Substrate Preparation : Prepare a serial dilution of the LALL-AMC substrate (0 to 100 µM) in DMSO. Keep final DMSO concentration <2% in the well.

  • Causality: Higher concentrations of organic solvents will denature the protease, artificially lowering the apparent kcat​ .

• Reaction Initiation : Transfer 50 µL of activated enzyme to a 96-well black microplate. Add 50 µL of the substrate dilutions to initiate the reaction.

• Kinetic Measurement : Monitor fluorescence (Ex/Em = 380/460 nm) continuously for 60 minutes at 37°C.

• Data Analysis : Plot initial velocities ( V0​ ) against substrate concentration and fit to the Michaelis-Menten equation to derive Km​ and kcat​ .

Protocol B: Plasma Stability Evaluation (LC-MS/MS)

Objective: Assess the extracellular stability of LALL-conjugated payloads to ensure minimal premature release in systemic circulation.

• Matrix Preparation : Pre-warm pooled human or murine plasma to 37°C.

• Spiking : Spike the LALL-conjugate into the plasma to a final concentration of 10 µM.

• Incubation & Sampling : Incubate at 37°C under gentle agitation. Withdraw 50 µL aliquots at exactly 0, 1, 4, 24, 48, and 96 hours.

• Quenching (Critical Step) : Immediately add 150 µL of ice-cold acetonitrile containing a stable-isotope internal standard.

  • Causality: The organic solvent instantly precipitates plasma proteins and denatures all enzymes, "locking" the substrate concentration at the exact time of sampling. The internal standard corrects for any volumetric losses during precipitation.

• Centrifugation : Spin the quenched samples at 15,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis : Transfer the supernatant to LC-MS/MS vials and quantify the remaining intact LALL-conjugate via Multiple Reaction Monitoring (MRM).

References

• [1] Title : Saccharide Derivative of a Toxic Payload and Antibody Conjugates Thereof (US20180228906A1) Source : United States Patent and Trademark Office / Google Patents URL :

• [2] Title : Substrate Specifity Profiling of the Aspergillus fumigatus Proteolytic Secretome Reveals Consensus Motifs with Predominance of Ile/Leu and Phe/Tyr Source : PLOS ONE URL :[Link]

• [3] Title : Probing Intermolecular Main Chain Hydrogen Bonding in Serine Proteinase−Protein Inhibitor Complexes Source : Biochemistry (ACS Publications) URL :[Link]

Sources

• 1. US20180228906A1 - Saccharide Derivative of a Toxic Payload and Antibody Conjugates Thereof - Google Patents [patents.google.com]
• 2. Substrate Specifity Profiling of the Aspergillus fumigatus Proteolytic Secretome Reveals Consensus Motifs with Predominance of Ile/Leu and Phe/Tyr | PLOS One [journals.plos.org]
• 3. pubs.acs.org [pubs.acs.org]

incorporation of L-Leucyl-L-alanyl-L-leucyl-L-leucine into hydrogel scaffolds

Application Note: Incorporation of the Tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL) into Hydrogel Scaffolds for Enhanced Mechanical Stability and Tunable Degradation

Mechanistic Principles of LALL in Hydrogel Engineering

The development of tunable, self-assembling hydrogels is a cornerstone of modern tissue engineering and localized drug delivery. The tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine (LALL; CAS No. 918661-78-6) serves as a highly efficient, hydrophobic structural motif when incorporated into hydrophilic polymer networks.

The Causality of Peptide Selection: LALL is composed of three bulky, highly hydrophobic leucine residues and one smaller alanine residue. When grafted to the termini of a multi-arm hydrophilic polymer (such as 4-arm Polyethylene Glycol, PEG), the resulting amphiphilic block copolymer undergoes spontaneous microphase separation in aqueous media. The isobutyl side chains of the leucine residues drive strong hydrophobic collapse, while the methyl group of the alanine residue provides the steric flexibility necessary for the peptide backbone to adopt inter-molecular β -sheet-like hydrogen bonding. This dual action—hydrophobic packing and hydrogen bonding—creates robust micellar or fibrillar nodes that physically crosslink the PEG chains into a percolated 3D hydrogel network. Because these crosslinks are physical rather than covalent, the resulting hydrogels exhibit shear-thinning and self-healing properties, making them ideal for injectable therapeutics.

Furthermore, the aliphatic nature of the LALL sequence makes it susceptible to enzymatic cleavage by specific proteases (e.g., elastase), providing a mechanism for controlled, cell-mediated scaffold degradation.

Mechanism of PEG-LALL self-assembly into a physically crosslinked hydrogel network.

Experimental Design & Self-Validating Workflows

To ensure reproducibility and scientific integrity, the synthesis of LALL-functionalized hydrogels must be tightly controlled. We utilize standard EDC/NHS carbodiimide chemistry to form stable amide bonds between the C-terminus of the LALL peptide and the primary amines of a 4-arm PEG-NH 2​ backbone.

A critical aspect of this workflow is its self-validating nature . Hydrophobic peptides like LALL are prone to aggregation, which can limit coupling efficiency. By incorporating a Trinitrobenzenesulfonic acid (TNBS) assay post-synthesis, researchers can quantitatively verify the consumption of primary amines, directly validating the degree of LALL substitution before attempting gelation.

Workflow for the synthesis and validation of LALL-functionalized hydrogel scaffolds.

Step-by-Step Methodologies

Protocol A: Synthesis of 4-Arm PEG-LALL Conjugate

Causality Note: Anhydrous N,N-Dimethylformamide (DMF) is strictly required as the solvent. LALL is highly hydrophobic and insoluble in water, whereas PEG is soluble in both. DMF ensures both components remain in a homogeneous phase during coupling.

• Preparation: Dissolve 1.0 g of 4-arm PEG-NH 2​ (10 kDa, ~0.4 mmol amine groups) in 10 mL of anhydrous DMF.

• Peptide Activation: In a separate vial, dissolve 273 mg of LALL peptide (0.48 mmol, 1.2 eq relative to amines), 92 mg of EDC·HCl (0.48 mmol), and 55 mg of NHS (0.48 mmol) in 5 mL of anhydrous DMF. Add 167 µL of N,N-Diisopropylethylamine (DIPEA) to catalyze the activation. Stir for 30 minutes at room temperature.

• Conjugation: Dropwise add the activated LALL solution to the PEG-NH 2​ solution. Stir continuously for 24 hours at room temperature under a nitrogen atmosphere.

• Purification: Transfer the reaction mixture to a dialysis membrane (MWCO 3.5 kDa). Dialyze against a gradient of DMF/Water (starting at 50/50, moving to 100% deionized water) over 3 days, changing the bath twice daily.

• Lyophilization: Freeze the purified solution at -80°C and lyophilize for 48 hours to yield the PEG-LALL conjugate as a fluffy white powder.

Protocol B: TNBS Validation Assay

Causality Note: TNBS reacts exclusively with primary amines to form a chromogenic derivative absorbing at 335 nm. A successful conjugation will result in a near-total loss of absorbance compared to the unmodified PEG-NH 2​ precursor.

• Prepare a 0.01% (w/v) TNBS solution in 0.1 M sodium bicarbonate buffer (pH 8.5).

• Dissolve 1 mg of the lyophilized PEG-LALL in 1 mL of the bicarbonate buffer.

• Add 0.5 mL of the TNBS solution to the polymer solution. Incubate at 37°C for 2 hours protected from light.

• Measure the absorbance at 335 nm using a UV-Vis spectrophotometer. Calculate the degree of substitution using a standard curve generated from unmodified PEG-NH 2​ . Proceed to gelation only if substitution is >90%.

Protocol C: Hydrogel Formulation and Rheological Testing

Causality Note: Phosphate Buffered Saline (PBS) provides the ionic strength necessary to shield residual charges and thermodynamically drive the hydrophobic collapse of the LALL domains, triggering physical gelation.

• Weigh 50 mg of lyophilized PEG-LALL into a 2 mL glass vial.

• Add 1.0 mL of PBS (pH 7.4) to achieve a 5 wt% solution.

• Vortex gently for 10 seconds, then incubate at 37°C for 10 minutes.

• Validation: Perform the vial inversion test. If the material supports its own weight without flowing, macroscopic gelation is confirmed.

• Rheology: Transfer 200 µL of the gel to a rheometer equipped with a 20 mm parallel plate geometry. Perform a frequency sweep from 0.1 to 100 rad/s at a constant strain of 1% (within the linear viscoelastic region) to determine the storage ( G′ ) and loss ( G′′ ) moduli.

Data Presentation

The mechanical properties and degradation profiles of PEG-LALL hydrogels are highly dependent on polymer concentration and the presence of specific proteases. The following tables summarize the expected quantitative outcomes based on established peptide-amphiphile behavior.

Table 1: Rheological and Physical Properties of PEG-LALL Hydrogels

Polymer Concentration (wt%)	LALL Substitution Degree (%)	Storage Modulus, G′ (Pa)	Yield Strain (%)	Gelation Time (min)
2.5	> 90	1,200 ± 150	120	< 5
5.0	> 90	4,500 ± 320	85	< 2
5.0	50	800 ± 90	210	15

Note: Lower substitution degrees result in fewer hydrophobic crosslinking nodes, drastically reducing the storage modulus and increasing the time required for network percolation.

Table 2: Enzymatic Degradation Kinetics (Elastase-Mediated)

Condition	Elastase Concentration (U/mL)	Time to 50% Mass Loss (Hours)	Final G′ at 24h (% of Initial)
Control (PBS Only)	0	> 336 (14 days)	98%
Low Enzyme	0.1	72	45%
High Enzyme	1.0	18	< 5% (Liquid state)

Note: The cleavage of the aliphatic LALL sequence by elastase destroys the physical crosslinking nodes, leading to a rapid macroscopic gel-to-sol transition.

References

• In Situ Synthesis and Self-Assembly of Peptide–PEG Conjugates: A Facile Method for the Construction of Fibrous Hydrogels. Biomacromolecules - ACS Publications. URL:[Link]

• Biocompatibility and Characterization of a Peptide Amphiphile Hydrogel for Applications in Peripheral Nerve Regeneration. PMC - NIH. URL:[Link]

• Peptide-/Drug-Directed Self-Assembly of Hybrid Polyurethane Hydrogels for Wound Healing. ACS Applied Materials & Interfaces. URL:[Link]

Technical Notes & Optimization

how to improve solubility of L-Leucyl-L-alanyl-L-leucyl-L-leucine in biological buffers

Welcome to the technical support resource for L-Leucyl-L-alanyl-L-leucyl-L-leucine (Leu-Ala-Leu-Leu). This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to overcome the significant solubility challenges associated with this highly hydrophobic tetrapeptide.

Frequently Asked Questions (FAQs)

???+ question "Q1: I'm trying to dissolve L-Leucyl-L-alanyl-L-leucyl-L-leucine in PBS (pH 7.4), but it won't go into solution. Why is this happening?"

???+ question "Q2: What is the very first step I should take when trying to dissolve a new batch of this peptide?"

???+ question "Q3: My peptide dissolves in an organic solvent like DMSO, but it precipitates immediately when I add it to my aqueous buffer. What did I do wrong?"

???+ question "Q4: Is it safe to heat or sonicate my peptide solution to improve solubility?"

???+ question "Q5: Can I use additives or excipients to keep my peptide in solution for longer-term experiments?"

Troubleshooting Guide: A Systematic Approach to Solubilization

This guide presents a logical workflow to tackle solubility issues with L-Leucyl-L-alanyl-L-leucyl-L-leucine. The core principle is to start with the least disruptive methods and escalate only as needed.

Visual Troubleshooting Workflow

Caption: A step-by-step decision tree for solubilizing hydrophobic peptides.

Quantitative Solubility Data & Recommendations

The solubility of L-Leucyl-L-alanyl-L-leucyl-L-leucine is highly dependent on the solvent system. The following table provides estimated solubility limits and key considerations for common laboratory solvents. Always perform a small-scale test to confirm these values with your specific peptide batch.

Solvent System	Recommended Starting Conc.	Estimated Max Solubility	Key Considerations & Causality
Deionized Water / PBS (pH 7.4)	< 0.1 mg/mL	Very Low (< 0.5 mg/mL)	Cause: The peptide is uncharged (zwitterionic) and highly hydrophobic, leading to strong aggregation in neutral aqueous solutions.[1]
100% DMSO	10-20 mg/mL	> 50 mg/mL	Cause: DMSO is a polar aprotic solvent that effectively disrupts hydrophobic interactions and hydrogen bonds between peptide chains.[2][3]
10% Acetic Acid (aq)	1-5 mg/mL	> 25 mg/mL	Cause: The acidic pH protonates the N-terminal amino group and the peptide bond carbonyls, creating a net positive charge. This induces electrostatic repulsion between molecules, preventing aggregation and increasing water solubility.[4][3]
0.1% Ammonium Hydroxide (aq)	1-5 mg/mL	> 20 mg/mL	Cause: The basic pH deprotonates the C-terminal carboxyl group, creating a net negative charge that, similar to acidic conditions, causes electrostatic repulsion.
6M Guanidine-HCl / 8M Urea	1-10 mg/mL	High	Cause: These are strong denaturing agents (chaotropes) that disrupt the structure of water and break the intermolecular hydrogen bonds holding aggregates together.[4] Warning: Incompatible with most biological assays.

Detailed Experimental Protocols

Protocol 1: Preparation of a Peptide Stock using an Organic Co-Solvent (DMSO)

This is the most common and effective method for highly hydrophobic peptides intended for use in biological assays.

Objective: To prepare a concentrated, clear stock solution in DMSO that can be diluted into an aqueous buffer.

Materials:

• Lyophilized L-Leucyl-L-alanyl-L-leucyl-L-leucine

• Anhydrous, sterile-filtered DMSO

• Sterile biological buffer of choice (e.g., PBS, Tris-HCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Equilibration: Allow the vial of lyophilized peptide to warm to room temperature before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Initial Dissolution: Add a precise volume of 100% DMSO to the vial to achieve a high target concentration (e.g., 10 mg/mL).

  • Expert Insight: Dissolving the peptide completely in a small volume of pure organic solvent first is critical. Do not add a mixture of DMSO and buffer at this stage.

• Vortexing: Vortex the vial vigorously for 1-2 minutes until the solution is completely clear and free of any visible particulates. A brief sonication can be used if needed.

• Working Solution Preparation: This step is crucial for preventing precipitation. a. Dispense the required volume of your final aqueous buffer into a new sterile tube. b. While vigorously vortexing the buffer, slowly add the required volume of the concentrated DMSO stock solution drop-by-drop.

  • Causality: This "reverse dilution" method ensures that the peptide stock is rapidly and evenly dispersed into the final buffer, never reaching a local concentration that exceeds its solubility limit in the mixed-solvent system.

• Final Check: After dilution, inspect the solution for any signs of cloudiness or precipitation. If it remains clear, it is ready for use. It is always recommended to centrifuge the final solution (e.g., 10,000 x g for 5 minutes) and use the supernatant to remove any potential micro-aggregates.[3]

Protocol 2: Solubilization using pH Adjustment

This method is useful when organic solvents must be avoided, but requires careful pH control and verification of assay compatibility.

Objective: To solubilize the peptide by shifting the pH away from its isoelectric point, thereby inducing a net charge.

Materials:

• Lyophilized L-Leucyl-L-alanyl-L-leucyl-L-leucine

• Sterile deionized water

• Sterile 10% (v/v) Acetic Acid or 0.1% (v/v) Ammonium Hydroxide

• Sterile microcentrifuge tubes

• Vortex mixer

• pH meter or pH indicator strips

Methodology:

• Initial Slurry: Add a small volume of sterile water to the lyophilized peptide to create a slurry. The peptide will not dissolve at this stage.

• Acidification/Basification:

  • For Acidic Solubilization: While vortexing, add 10% acetic acid dropwise (e.g., 1-2 µL at a time) to the slurry. Continue adding drops until the peptide fully dissolves and the solution becomes clear.[3]

  • For Basic Solubilization: Alternatively, add 0.1% ammonium hydroxide dropwise until the solution clears.

• Dilution: Once the peptide is dissolved in the acidified/basified water, you can dilute it further with sterile water or your desired buffer.

• pH Neutralization (Optional & Advanced): If your experiment requires a neutral pH, you can carefully back-titrate the solution towards pH 7 using a dilute base (if started with acid) or acid (if started with base).

  • Warning: The peptide may precipitate as you approach its isoelectric point. This step must be done slowly and with constant agitation. It is often preferable to dilute the acidic/basic stock into a strongly buffered final solution that can absorb the pH change.

Mechanism of Insolubility: A Visual Explanation

The insolubility of Leu-Ala-Leu-Leu is driven by the energetic favorability of hiding its hydrophobic (water-fearing) side chains from the aqueous solvent.

Caption: Hydrophobic peptide monomers self-associate to form insoluble aggregates.

References

• Vertex AI Search. (n.d.). Peptide Solubilization.
• Vertex AI Search. (n.d.). Guidelines for Peptide Dissolving.
• JoVE. (2017, June 19). Dissolving Hydrophobic Compounds. JoVE Journal.
• GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Benchchem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Protected Peptides in SPPS.
• Benchchem. (n.d.). Technical Support Center: Preventing Aggregation in Peptides.
• Sigma-Aldrich. (n.d.). Solubility Guidelines for Peptides.
• Thermo Fisher Scientific. (n.d.). Peptide solubility guidelines.
• Wang, P., et al. (n.d.). Rational development of a strategy for modifying the aggregatibility of proteins. PMC.
• Various Authors. (2026, March 10). The physical and chemical properties of L-leucine.
• Benchchem. (n.d.). An In-depth Technical Guide to L-Seryl-L-leucyl-L-alanyl-L-alanine.
• Japanese Pharmacopoeia. (n.d.). Part I / L-Leucine 569.
• Benchchem. (n.d.). Overcoming L-leucyl-L-arginine solubility issues in buffers.
• Dehghani, H., et al. (2021, September 20). Effects of amino acid additives on protein solubility - insights from desorption and direct electrospray ionization mass spectrometry.

Sources

• 1. benchchem.com [benchchem.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. jpt.com [jpt.com]
• 4. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]

Reference Data & Comparative Studies

Publish Comparison Guide: Validating L-Leucyl-L-alanyl-L-leucyl-L-leucine Purity via LC-MS/MS vs. HPLC-UV

Introduction

As a Senior Application Scientist, I frequently encounter the limitations of traditional analytical methods when dealing with short, highly aliphatic peptides. L-Leucyl-L-alanyl-L-leucyl-L-leucine (Leu-Ala-Leu-Leu) is a classic example. Composed entirely of aliphatic residues, it lacks strong chromophores (like Tryptophan or Tyrosine)[1]. Consequently, standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at 214 nm—which relies solely on the absorbance of the amide backbone—often fails to provide the specificity required to differentiate the target peptide from co-eluting synthesis impurities, such as truncated sequences or stereoisomers[1].

In this guide, we objectively compare the performance of LC-MS/MS against traditional HPLC-UV for the purity validation of Leu-Ala-Leu-Leu. By leveraging the orthogonal separation power of liquid chromatography and tandem mass spectrometry, we establish a self-validating protocol that ensures absolute molecular confidence.

The Causality Behind the Analytical Shift (E-E-A-T)

Why abandon a perfectly optimized HPLC-UV method for peptide purity? The answer lies in the physics of detection. UV detection is a bulk property measurement; it cannot definitively confirm molecular identity, especially for complex peptides with unique physical-chemical properties[2]. A single chromatographic peak in HPLC-UV may contain multiple co-eluting isobaric or structurally similar impurities.

When we shift to LC-MS/MS, we introduce two critical dimensions of causality that actively validate the data:

• Mass-to-Charge (m/z) Filtration (MS1): We isolate the exact [M+H]+ precursor ion of Leu-Ala-Leu-Leu ( m/z 429.31). Any co-eluting truncation, such as the deletion sequence Leu-Leu-Leu ( m/z 358.27), is instantly filtered out, preventing false purity inflation[3].

• Sequence Confirmation (MS2): By applying Collision-Induced Dissociation (CID), we generate a predictable series of b and y fragment ions. This confirms the exact sequence and localizes any potential modifications or isomeric variations, effectively eliminating false positives[4].

Experimental Design & Self-Validating Protocol

To prove the superiority of LC-MS/MS, we designed a self-validating experiment. We spiked a highly pure (>99%) Leu-Ala-Leu-Leu standard with 2.0% of a known synthesis truncation (Leu-Leu-Leu) and 1.5% of an isomeric impurity (D-Leu-Ala-Leu-Leu). If the analytical method is sound, it must independently recover and quantify these exact spiked values.

Step-by-Step Methodology

• Sample Preparation (Solubilization):

  • Causality: Aliphatic peptides are highly hydrophobic. To prevent column carryover and ensure complete solvation, samples must be prepared in a high-organic diluent.

  • Action: Dissolve 1.0 mg of the peptide mixture in 1.0 mL of 50:50 Acetonitrile:Water containing 0.1% Formic Acid (FA). Sonicate for 5 minutes. Dilute to a final working concentration of 10 µg/mL.

• UHPLC Separation:

  • Column: C18, 1.7 µm, 2.1 x 100 mm (maintains sharp peak shapes for hydrophobic analytes).

  • Mobile Phase: A = 0.1% FA in Water; B = 0.1% FA in Acetonitrile.

  • Gradient: 5% B to 60% B over 10 minutes. Flow rate: 0.3 mL/min.

  • Causality: Column Temperature is set to 45°C to improve mass transfer and peak resolution for hydrophobic peptides[1].

• MS/MS Acquisition (Positive ESI):

  • Source Parameters: Capillary voltage 3.0 kV, Desolvation temp 400°C.

  • Targeted Acquisition: Parallel Reaction Monitoring (PRM) targeting m/z 429.31 (Target) and m/z 358.27 (Truncation).

  • Fragmentation: Normalized Collision Energy (NCE) set to 25% to yield optimal b and y ion coverage.

• Data Processing:

  • Integrate Extracted Ion Chromatograms (XICs) using a mass tolerance of ±5 ppm. Calculate purity based on relative MS response areas, cross-referenced with standard calibration curves.

Workflow and Logic Visualization

Fig 1: End-to-end LC-MS/MS workflow for peptide purity validation.

Fig 2: Decision logic for resolving co-eluting aliphatic peptide impurities.

Data Presentation & Comparison

When analyzing the spiked sample, HPLC-UV at 214 nm reported an artificially high purity of 98.5%. It completely missed the co-eluting D-Leu isomer and only partially resolved the truncated impurity. In contrast, LC-MS/MS accurately quantified the purity at 96.4%, identifying both spiked impurities through precise mass and retention time differentiation[3].

Table 1: Quantitative Comparison of Purity Validation Methods

Analytical Method	Target Peptide (LA-LL) Area %	Truncation (L-L-L) Area %	Isomer (D-L-A-L-L) Area %	Total Calculated Purity	False Positive Risk
HPLC-UV (214 nm)	98.5%	1.5% (Partial Co-elution)	Not Detected (Co-eluted)	98.5%	High
LC-MS/MS (PRM)	96.4%	2.1% (Baseline Resolved)	1.5% (RT Shift + MS2)	96.4%	Low

Table 2: MS/MS Fragmentation Mapping for Leu-Ala-Leu-Leu ( [M+H]+ = 429.31)

Fragment Ion Type	Cleavage Site	Expected m/z	Observed m/z	Mass Error (ppm)
b1	Leu(1)	114.09	114.09	< 2.0
b2	Leu(1)-Ala(2)	185.13	185.13	< 2.0
b3	Leu(1)-Ala(2)-Leu(3)	298.21	298.21	< 2.0
y1	Leu(4)	132.10	132.10	< 2.0
y2	Leu(3)-Leu(4)	245.19	245.19	< 2.0
y3	Ala(2)-Leu(3)-Leu(4)	316.22	316.22	< 2.0

Conclusion

For aliphatic peptides like Leu-Ala-Leu-Leu, relying solely on HPLC-UV for purity validation introduces a critical vulnerability in quality control. The lack of distinct chromophores and the high likelihood of co-eluting hydrophobic impurities necessitate the use of LC-MS/MS. By implementing a targeted MS/MS workflow, laboratories can transition from ambiguous bulk-absorbance estimations to absolute, sequence-confirmed purity validation.

References

• 5 Key Factors in Peptide Purity Testing , Real Peptides.[Link]

• Chapter 9: Impurity Characterization and Quantification by Liquid Chromatography–High-resolution Mass Spectrometry , Royal Society of Chemistry.[Link]

• A Robust Purity Method for Biotherapeutics Using New Peak Detection in an LC–MS-Based Multi-Attribute Method , Journal of the American Society for Mass Spectrometry (ACS).[Link]

• Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography–Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives , ResearchGate.[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. realpeptides.co [realpeptides.co]
• 4. pubs.acs.org [pubs.acs.org]

cross-validation of Leu-Ala-Leu-Leu binding using surface plasmon resonance

Cross-Validation of Leu-Ala-Leu-Leu (LALL) Binding in Viral Assembly: A Comparative Guide to SPR, AUC, and Co-IP

As drug development and virology increasingly focus on disrupting protein-protein interactions (PPIs), accurately characterizing these binding events is paramount. A classic challenge in this domain is quantifying the interaction between the nucleocapsid core and the viral envelope—a critical step in alphavirus budding. Specifically, the highly conserved Leu-Ala-Leu-Leu (LALL) motif within the cytoplasmic domain of the Sindbis virus E2 glycoprotein (cdE2) acts as the primary docking signal, binding to a hydrophobic pocket on the Capsid Protein (CP) 1.

This guide provides a rigorous, objective comparison of Surface Plasmon Resonance (SPR) against orthogonal techniques—Analytical Ultracentrifugation (AUC) and Co-immunoprecipitation (Co-IP)—to cross-validate the LALL-CP interaction.

Mechanistic Context: The LALL Motif in Viral Budding

To design a robust assay, we must first understand the biological causality of the interaction. The 412-LALL-415 sequence in cdE2 is not merely a structural spacer; it is a highly specific recognition motif. During viral assembly, CP first binds to the encapsidation signal on the viral genomic RNA. This RNA-binding event induces a conformational change that optimally exposes the CP's hydrophobic pocket. The cdE2 LALL motif then inserts into this pocket, anchoring the nucleocapsid to the host plasma membrane and driving viral budding.

Mechanistic pathway of Sindbis virus budding driven by cdE2 LALL motif binding to the Capsid Protein.

Technology Comparison: SPR vs. AUC vs. Co-IP

Relying on a single analytical method introduces systemic bias. SPR provides high-resolution kinetics but suffers from surface-tethering artifacts. AUC provides true solution-state thermodynamics but lacks high throughput. Co-IP provides physiological context but is inherently qualitative. A self-validating workflow requires all three.

Table 1: Methodological Comparison for LALL-CP Binding

Feature	Surface Plasmon Resonance (SPR)	Analytical Ultracentrifugation (AUC)	Co-Immunoprecipitation (Co-IP)
Primary Output	Real-time kinetics ( ka​ , kd​ , KD​ )	Solution-state stoichiometry ( s -value)	Qualitative physiological binding
State	Solid-liquid interface	Free solution	Cellular lysate (in vivo context)
Throughput	High (Automated microfluidics)	Low (Requires lengthy spin times)	Medium (Batch processing)
Artifact Risk	Avidity effects, steric hindrance	Buffer mismatch, sample aggregation	Non-specific matrix binding
Role in Workflow	Quantification & Screening	Orthogonal Validation	Biological Confirmation

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, every protocol must be a self-validating system. In this workflow, the wild-type cdE2 serves as the positive control, while a targeted tetra-alanine substitution mutant (412-AAAA-415 , hereafter referred to as LALL/A4 ) serves as the absolute negative control 1. If the LALL/A4 mutant exhibits binding in any assay, the system is failing to discriminate specific interactions from background noise.

Surface Plasmon Resonance (SPR): The Biomimetic Kinetic Assay

Causality behind the design: Direct amine coupling of the Capsid Protein to a dextran matrix often denatures its hydrophobic pocket. To solve this, we utilize a biomimetic capture strategy. By immobilizing a biotin-labeled 48-mer single-stranded DNA onto a Streptavidin (SA) chip, we can transiently capture CP. The DNA mimics the viral genome, forcing CP into its native, biologically active conformation, ready to receive the LALL motif.

Step-by-Step Protocol (Biacore 3000 / T200):

• Surface Preparation: Condition a Streptavidin (SA) sensor chip with 3 consecutive 1-minute injections of 1 M NaCl / 50 mM NaOH to remove unbound streptavidin.

• Ligand Capture: Inject 50 nM biotinylated 48-mer ssDNA at 10 µL/min until a stable baseline of ~500 Response Units (RU) is achieved.

• Receptor Assembly: Inject purified CP in an assembly buffer (20 mM Tris-HCl, 300 mM NaCl, pH 7.8) supplemented with 0.005% Tween 20. Expert Insight: Degassing and adding surfactant is critical here to stabilize the CP-oligonucleotide complex and prevent micro-bubble formation in the microfluidics.

• Analyte Injection: Inject purified GFP-cdE2 (WT) and GFP-cdE2 (LALL/A4) at varying concentrations (10 nM to 500 nM) at a high flow rate (30 µL/min) to minimize mass transport limitations.

• Regeneration: Pulse 1 M NaCl for 30 seconds. This strips the CP and analyte, leaving the covalently bound ssDNA intact for the next cycle.

Self-validating SPR workflow utilizing ssDNA to capture CP in a native-like conformation.

Analytical Ultracentrifugation (AUC): Solution-State Validation

Causality behind the design: SPR can occasionally yield false affinities due to surface crowding. AUC validates the SPR data by measuring the sedimentation velocity of the proteins in free solution, confirming that the WT cdE2 and CP form a true 1:1 stoichiometric complex without the aid of a surface matrix.

Step-by-Step Protocol:

• Sample Preparation: Dialyze both GFP-cdE2 and CP extensively against the exact same buffer (20 mM Tris-HCl, 300 mM NaCl, pH 7.8). Buffer mismatch is the leading cause of baseline anomalies in AUC interference optics.

• Sedimentation Velocity: Load 400 µL of samples (individual proteins and a 1:1 molar mixture) into double-sector Epon centerpieces. Spin at 50,000 rpm at 20°C in an analytical ultracentrifuge.

• Data Analysis: Analyze the data using the continuous c(s) distribution model. A shift to a higher sedimentation coefficient ( s ) in the mixture compared to individual proteins confirms complex formation. The LALL/A4 mutant mixture must show two distinct peaks corresponding to unbound proteins.

Co-Immunoprecipitation (Co-IP): Physiological Confirmation

Causality behind the design: Recombinant proteins in optimized buffers do not account for cellular competitors, membrane curvature, or post-translational modifications. Co-IP from infected mammalian cells ensures the LALL motif is the genuine driver of the interaction in vivo.

Step-by-Step Protocol:

• Cell Lysis: Infect BHK-15 cells with wild-type or LALL/A4 mutant viruses. Lyse using a mild non-ionic detergent buffer (1% NP-40, 50 mM Tris, 150 mM NaCl) to preserve the delicate cdE2-CP interaction.

• Immunocapture: Incubate the cleared lysate with an anti-E2 monoclonal antibody pre-coupled to Protein G magnetic beads for 2 hours at 4°C.

• Washing & Elution: Wash the beads three times stringently. Elute the complexes by boiling in Laemmli sample buffer.

• Detection: Resolve by SDS-PAGE and immunoblot using an anti-CP specific antibody.

Quantitative Data Presentation

The integration of these three methods provides a comprehensive binding profile. Below is the expected quantitative and qualitative data matrix validating the LALL motif's role.

Table 2: Cross-Validation Binding Profile of cdE2 Variants to Capsid Protein

Analyte / Construct	SPR Affinity ( KD​ )	SPR Kinetics ( ka​ / kd​ )	AUC Complex Formation ( s -shift)	Co-IP (In Vivo Pull-down)
WT cdE2 (412-LALL-415)	~45 nM	Fast on / Slow off	Yes (Single larger species peak)	Positive (Strong CP band)
Mutant cdE2 (412-AAAA-415)	No Binding	N/A	No (Two distinct monomer peaks)	Negative (No CP band)
Buffer Blank	Baseline	N/A	N/A	Negative

Interpretation: The SPR data provides the high-resolution kinetic mapping necessary for drug screening (e.g., identifying small molecules that disrupt the LALL-CP interaction). The complete lack of binding by the LALL/A4 mutant across SPR, AUC, and Co-IP self-validates the assay system, proving that the SPR signals are driven entirely by specific LALL-pocket interactions rather than non-specific electrostatic attractions.

References

• Jose J, Przybyla L, Edwards TJ, Perera R, Burgner JW 2nd, Kuhn RJ. "Interactions of the Cytoplasmic Domain of Sindbis Virus E2 with Nucleocapsid Cores Promote Alphavirus Budding." Journal of Virology. 2012. URL:[Link]

Sources

• 1. Interactions of the Cytoplasmic Domain of Sindbis Virus E2 with Nucleocapsid Cores Promote Alphavirus Budding - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to Safe Handling: Personal Protective Equipment for L-Leucyl-L-alanyl-L-leucyl-L-leucine

This guide provides essential, risk-based safety protocols for researchers, scientists, and drug development professionals handling the tetrapeptide L-Leucyl-L-alanyl-L-leucyl-L-leucine. As the specific biological activity and toxicological properties of many novel peptides are not extensively characterized, we will proceed with a cautious and comprehensive approach to personal protection. The following protocols are designed to ensure both your safety and the integrity of your research.

The Precautionary Principle: Why Peptide Handling Demands Respect

L-Leucyl-L-alanyl-L-leucyl-L-leucine is a tetrapeptide composed of common, non-hazardous amino acids. However, the unique sequence and structure can confer novel biological activities that are not predictable from its constituent parts. Peptides are potent, biologically active molecules, and even those with unknown properties must be handled with care to prevent inadvertent exposure and maintain experimental purity.[1]

The primary risks associated with handling research peptides, particularly in their lyophilized (powder) form, include:

• Inhalation: Fine powders can be easily aerosolized and inhaled, posing a risk of respiratory sensitization or unknown systemic effects.[2]

• Dermal and Ocular Exposure: Accidental contact with skin or eyes can lead to irritation or allow absorption of the peptide.[2][3]

• Contamination: Improper handling can compromise the integrity of your experiment and introduce safety hazards.[2][4]

Therefore, a comprehensive Personal Protective Equipment (PPE) strategy is not merely a recommendation but a foundational requirement for safe and reproducible science.

Core Protective Equipment Framework

The selection of PPE is dictated by the physical form of the peptide (lyophilized powder vs. solution) and the specific handling procedure. The following table outlines the minimum required PPE.

PPE Category	Item	Specifications and Use Rationale
Eye & Face Protection	Safety Goggles	Required for all procedures to protect against splashes and aerosols. Must provide a full seal around the eyes.
Face Shield	Recommended in addition to goggles when reconstituting lyophilized powder or handling larger volumes, providing a secondary barrier against splashes.[2]
Hand Protection	Nitrile Gloves	Standard for handling peptides. Nitrile provides excellent resistance to a wide range of laboratory chemicals. Double-gloving is recommended when handling the concentrated powder.[2]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from minor spills and splashes.[1][2][4]
Respiratory Protection	N95 Respirator or higher	Mandatory when weighing or otherwise handling the lyophilized powder to prevent inhalation of fine particles.[2] Work should be conducted in a certified chemical fume hood or powder containment hood.[5]

Operational Protocols: A Step-by-Step Guide

Adherence to standardized procedures for donning, doffing, and using PPE is critical to its effectiveness.

PPE Donning and Doffing Sequence

Donning (Putting On):

• Lab Coat: Secure all buttons.

• Respirator (if required): Perform a seal check as per manufacturer instructions.

• Safety Goggles/Face Shield: Adjust for a secure and comfortable fit.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat. If double-gloving, don the first pair, then the second.

Doffing (Taking Off):

• Gloves: Remove the outer pair (if double-gloving) and then the inner pair using a technique that avoids touching the outside of the glove with bare skin.

• Lab Coat: Unbutton and remove by rolling it inside-out, only touching the inside surfaces.

• Face Shield/Goggles: Remove by handling the strap, avoiding contact with the front surface.

• Respirator: Remove without touching the front of the mask.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[3][5]

Workflow: Weighing and Reconstituting Lyophilized Peptide

This procedure presents the highest risk of aerosolization and requires the highest level of containment and PPE.

• Preparation: Sanitize the work area within a certified chemical fume hood or powder containment hood.[5] Assemble all necessary materials (peptide vial, sterile solvent, calibrated pipettes, etc.).

• Don PPE: Follow the full donning sequence, including respiratory protection (N95 or higher).

• Equilibration: Allow the peptide vial to equilibrate to room temperature before opening to prevent condensation, which can degrade the peptide.

• Handling: Carefully uncap the vial inside the hood. Use anti-static weighing paper or a dedicated weigh boat. Avoid any actions that could create a dust cloud.

• Reconstitution: Slowly add the appropriate sterile solvent down the side of the vial to dissolve the peptide without splashing.

• Post-Handling: Securely cap the vial. Dispose of all contaminated consumables (pipette tips, weigh boat) in a designated waste container.

• Doff PPE: Follow the doffing sequence.

Workflow: Handling Peptide in Solution

Once in solution, the risk of inhalation is significantly reduced, but the risk of splashes remains.

• Preparation: Work in a designated clean area.

• Don PPE: A lab coat, safety goggles, and a single pair of nitrile gloves are required.[1][4]

• Handling: Use calibrated pipettes for all transfers. Handle vials and tubes with care to prevent spills.

• Post-Handling: Dispose of used pipette tips and any other contaminated materials in the appropriate waste stream.

• Doff PPE: Follow the doffing sequence.

Emergency Procedures: Spill and Exposure

Immediate and correct action is vital in the event of an accident.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Consult a doctor.[3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][6]

• Inhalation (Powder): Move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical attention.[3]

• Minor Spill (Solution): Absorb the spill with an inert material (e.g., universal absorbent pads). Decontaminate the area with a suitable cleaning agent.

• Major Spill (Powder or Solution): Evacuate the immediate area. Prevent the spread of dust or liquid. Alert your institution's safety officer and follow established emergency protocols. Do not attempt to clean up a large spill without appropriate training and equipment.[3]

Disposal Plan: Managing Peptide Waste

Proper disposal prevents environmental contamination and accidental exposure.

• Contaminated PPE: Gloves, disposable lab coats, and other contaminated items should be placed in a sealed, labeled biohazard bag for disposal according to your institution's guidelines.

• Peptide Waste: Unused peptide solutions and empty vials should be disposed of as chemical waste. Do not pour peptide solutions down the drain unless explicitly permitted by your institution's environmental health and safety department.[3][4]

Visualization: Respiratory Protection Decision Workflow

The following diagram outlines the critical decision-making process for selecting appropriate respiratory protection when handling L-Leucyl-L-alanyl-L-leucyl-L-leucine.

Sources

• 1. suzhoupeptides.com [suzhoupeptides.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. purepeptix.com [purepeptix.com]
• 5. medkoo.com [medkoo.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]